Cas no 1171446-90-4 (2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}benzamide)

• Product Name: 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}benzamide
• CAS No: 1171446-90-4
• MF: C₁₅H₁₄Cl₂N₄O₂
• MW: 353.20326089859
• CID: 6542390
• Update Time: 2025-07-26

2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}benzamide
• WMHVVFQQQYADCE-UHFFFAOYSA-N

• Inchi： 1S/C15H14Cl2N4O2/c1-7-5-10-12(20-21(2)13(10)19-14(7)22)18-15(23)9-6-8(16)3-4-11(9)17/h3-4,6-7,20H,5H2,1-2H3,(H,18,23)
• InChI Key： CBHQEVMXOZGROI-UHFFFAOYSA-N
• SMILES： C(NC1=C2CC(C)C(=O)N=C2N(C)N1)(=O)C1=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}benzamide

Introduction to 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}benzamide (CAS No. 1171446-90-4)

2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}benzamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzamide class of molecules, which are widely recognized for their pharmacological significance. The presence of multiple fused rings and functional groups in its structure makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}benzamide consists of a benzamide moiety linked to a pyrazolopyridine core. The pyrazolopyridine scaffold is particularly interesting because it combines the characteristics of both pyrazole and pyridine rings, which are known for their diverse biological activities. The 2,5-dichloro substituents on the benzene ring introduce electrophilic centers that can participate in various chemical reactions, enhancing the compound's reactivity and potential utility in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl group in this compound is a key feature that contributes to its unique pharmacological profile. This moiety has been shown to exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and metabolic disorders. The oxo group at the 6-position adds another layer of complexity to the molecule's interactions with biological targets.

One of the most compelling aspects of 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}benzamide is its potential as a lead compound for drug development. Researchers have been exploring its interactions with different biological systems to identify new therapeutic applications. For instance, studies have suggested that this compound may have anti-inflammatory properties by modulating the activity of key inflammatory pathways. Additionally, its ability to interact with enzymes such as cytochrome P450 may make it useful in developing drugs that require metabolic stability.

The synthesis of 2,5-dichloro-N-{1,5-dimethyl-6-oxo-1H,4H，5 H，6 H，7 H -pyrazolo[3，4 -b]pyridin -3 -yl}benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 5 positions of the benzene ring is a critical step that influences the compound's reactivity and biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazolopyridine core efficiently.

In terms of pharmacokinetic properties，this compound has shown promising results in preclinical studies. Its molecular structure suggests good solubility in both aqueous and lipid environments，which is essential for drug absorption and distribution within the body. Furthermore，the stability of 2，5 -dichlorobenzamide -N -{1，5 -dimethyl -6 -oxo -1 H，4 H，5 H，6 H，7 H -pyrazolo[3，4 -b]pyridin -3 -yl} under various physiological conditions makes it a viable candidate for further development into a therapeutic agent.

The role of computational chemistry in studying 2，5 -dichlorobenzamide-N-{1，5 -dimethyl -6 -oxo -1 H，4 H，5 H，6 H，7 H-pyrazolo[3 ， 4-b]pyridin -3-y l}benzamide cannot be overstated。 Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level。 These studies provide valuable insights into its binding affinity and mechanism of action ， which are crucial for optimizing its pharmacological properties。

Recent research has also explored the derivatives of 2 , 5 dichlorobenzamide-N-{ 1 , 5 dimethyl 6 oxo 1 H , 4 H , 5 H , 6 H , 7 H pyrazolo [ 3 , 4 b ] pyridin 3 y l } benzamide ， aiming to enhance their biological activity while maintaining structural integrity 。 By modifying specific functional groups ， scientists have identified analogs that exhibit improved potency and selectivity against target enzymes and receptors 。 These findings underscore the importance of structural optimization in drug discovery。

The future prospects for 2 , 5 dichlorobenzamide-N{ 1 , 5 dimethyl 6 oxo 1 H , 4 H , 5 H , 6 H , 7 H pyrazolo [ 3 ， 4 b ] pyridin -3 y l } benzamide are promising ， with ongoing studies focusing on its potential applications in treating various diseases 。 Its unique chemical structure and biological profile make it an attractive candidate for further investigation . As research continues ， we can expect more insights into its mechanisms of action and new therapeutic possibilities . p >